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Compound of Interest

Compound Name: (Bromoethynyl)benzene

Cat. No.: B1266612

(Bromoethynyl)benzene: A Comprehensive
Technical Guide

(Bromoethynyl)benzene, also known as 1-bromo-2-phenylacetylene, is an organic compound
with significant applications in organic synthesis and potential therapeutic relevance. This guide
provides an in-depth overview of its physical and chemical properties, experimental protocols
for its synthesis, and a summary of its known biological activities, tailored for researchers,
scientists, and professionals in drug development.

Physical and Chemical Properties

(Bromoethynyl)benzene is a yellow to brown liquid at room temperature.[1] Its fundamental
physical and chemical properties are summarized in the tables below.

Table 1: General and Physical Properties of (Bromoethynyl)benzene
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Property Value Source

Molecular Formula C8H5Br [2][3]

Molecular Weight 181.03 g/mol [21[31[4]

CAS Number 932-87-6 [2][3]

Appearance Yellow to brown liquid [1]

Density 1.51 g/cm3

Boiling Point 217.4 °C at 760 mmHg [2]

Flash Point 86 °C

Refractive Index 1.615

LogP 2.39050

Storage Temperature -20°C [1]
Table 2: Spectroscopic Data of (Bromoethynyl)benzene

Spectroscopic Data Details Source

1H NMR

(400 MHz, CDCIs): & (ppm)
7.47-7.44 (m, 2H, phenyl-H),
7.37-7.29 (m, 3H, phenyl-H)

[5]

13C NMR

Data available

[3](6]

Mass Spectrometry (GC-MS)

Major peaks at m/z 180 and
182, with another significant
peak at 101

[3]

Infrared (IR) Spectroscopy

Vapor phase IR spectra are

available

[3]

Chemical Reactivity and Synthesis
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(Bromoethynyl)benzene is a versatile reagent in organic chemistry. It is described as a
nucleophilic reagent and participates in cross-coupling reactions.[1][2] For instance, it can be
used to synthesize terminal alkynes.[7]

A common method for the synthesis of (bromoethynyl)benzene involves the bromination of
phenylacetylene.[5]

Materials:

e Phenylacetylene

e N-Bromosuccinimide (NBS)
 Silver nitrate (AgNO3)

e Acetone

e Pentanes

 Silica gel

e 100 mL Schlenk flask
Procedure:

e In a 100 mL Schlenk flask, dissolve phenylacetylene (10.0 mmol, 1.10 mL, 1.00 equiv.), N-
bromosuccinimide (12.0 mmol, 2.12 g, 1.20 equiv.), and silver nitrate (1.00 mmol, 170 mg,
0.10 equiv.) in acetone.

« Stir the mixture overnight, ensuring the exclusion of light.

o Following the reaction, pass the mixture through a plug of silica using pentanes as the
eluent.

* Remove the solvent under reduced pressure to yield (bromoethynyl)benzene as a light
yellow oil (1.13 g, 6.21 mmol, 62% yield).[5]
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Synthesis Workflow for (Bromoethynyl)benzene
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Caption: A workflow diagram illustrating the synthesis of (bromoethynyl)benzene.

Biological Activity and Potential Applications
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(Bromoethynyl)benzene has demonstrated potential therapeutic effects, particularly in the
context of degenerative diseases such as bowel disease.[1][2] Its mechanism of action is not
yet fully understood, but it is suggested to possess anti-inflammatory properties.[1][2]
Specifically, it may inhibit the production of inflammatory cytokines, which could be the basis for
its therapeutic effects.[1][2]

Proposed Anti-inflammatory Mechanism of (Bromoethynyl)benzene
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Caption: Proposed mechanism of anti-inflammatory action for (boromoethynyl)benzene.

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, (bromoethynyl)benzene is classified as causing serious eye damage and is
harmful if inhaled.[3] Appropriate personal protective equipment, including eye protection and
respiratory protection, should be used when handling this compound.
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Conclusion

(Bromoethynyl)benzene is a valuable chemical compound with established utility in organic
synthesis and emerging potential in the field of drug development. Its physical and chemical
properties are well-characterized, and reliable synthetic protocols are available. Further
research into its biological activities, particularly its anti-inflammatory effects, may open new
avenues for therapeutic applications. As with any chemical reagent, proper safety precautions
should be observed during its handling and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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